3-(benzyloxy)-N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]benzamide

• IUPAC Name: N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-3-phenylmethoxybenzamide
• InChI: InChI=1S/C29H24N2O4/c1-18-13-19(2)27-25(14-18)31-29(35-27)24-16-22(11-12-26(24)32)30-28(33)21-9-6-10-23(15-21)34-17-20-7-4-3-5-8-20/h3-16,32H,17H2,1-2H3,(H,30,33)
• InChI Key: IHAWLQWJPLWOAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(O2)C3=C(C=CC(=C3)NC(=O)C4=CC(=CC=C4)OCC5=CC=CC=C5)O)C
• Molecular Formula: C29H24N2O4
• Molecular Weight: 464.5 g/mol

Description

3-(benzyloxy)-N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. It is a benzamide derivative that has been studied for its biochemical and physiological effects, mechanism of action, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-(benzyloxy)-N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]benzamide is not fully understood. However, it is believed to interact with specific proteins or enzymes in cells, leading to changes in their activity or function.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to inhibit the formation of amyloid fibrils, which are implicated in the development of neurodegenerative diseases. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(benzyloxy)-N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]benzamide in lab experiments include its high purity, good yield, and potential for use as a fluorescent probe or photosensitizer. However, its limitations include its relatively high cost and limited availability.

Future Directions

There are several future directions for research on 3-(benzyloxy)-N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]benzamide. These include:
1. Further studies on its mechanism of action and interactions with specific proteins or enzymes.
2. Development of more efficient and cost-effective synthesis methods.
3. Exploration of its potential use in other applications, such as drug delivery or diagnostic imaging.
4. Investigation of its potential as a therapeutic agent for neurodegenerative diseases or cancer.
5. Studies on its toxicity and safety profile in vivo.
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its unique properties and effects make it an interesting subject for further study and development.

Scientific Research Applications

The potential applications of 3-(benzyloxy)-N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]benzamide in scientific research are diverse. It has been studied for its potential use as a fluorescent probe for detecting amyloid fibrils in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.